Cas no 18265-00-4 (Diazene, 1-(3-chlorophenyl)-2-phenyl-)

• Product Name: Diazene, 1-(3-chlorophenyl)-2-phenyl-
• CAS No: 18265-00-4
• MF: C₁₂H₉ClN₂
• MW: 216.666261434555
• CID: 236056
• PubChem ID: 226038
• Update Time: 2025-04-19

Diazene, 1-(3-chlorophenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Diazene, 1-(3-chlorophenyl)-2-phenyl-
• (3-chlorophenyl)-phenyldiazene
• (3-chloro-phenyl)-phenyl-diazene
• (3-Chlor-phenyl)-phenyl-diazen
• (E)-(3-chlorophenyl)-phenyldiazene
• (E)-1-(3-chlorophenyl)-2-phenyldiazene
• 3-Chlorazobenzol
• 3-Chlor-azobenzol
• 3-chloro azobenzene
• AC1L5EGY
• AC1Q3QCQ
• AR-1A7590
• CTK0I3992
• KST-1A2683
• m-Chlor-azobenzol
• NSC16039
• DTXSID70280236
• NSC-16039
• 18265-00-4

• Inchi： 1S/C12H9ClN2/c13-10-5-4-8-12(9-10)15-14-11-6-2-1-3-7-11/h1-9H/b15-14+
• InChI Key： RVQOEFBQFQPVHP-CCEZHUSRSA-N
• SMILES： ClC1=CC=CC(=C1)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 216.04557
• Monoisotopic Mass: 216.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• PSA: 24.72
• LogP: 4.75540